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Abstract

Hirsuteine, a tetracyclic indole alkaloid primarily isolated from the plant Uncaria rhynchophylia,
has garnered significant interest in the scientific community for its diverse pharmacological
activities. This technical guide provides a comprehensive overview of the chemical structure
and properties of Hirsuteine, intended to serve as a core resource for researchers and
professionals in drug development. This document details its structural features,
physicochemical properties, and key biological signaling pathways it modulates. Furthermore, it
outlines detailed experimental protocols for the investigation of its biological effects.

Chemical Structure and Identification

Hirsuteine is a complex heterocyclic compound belonging to the monoterpene indole alkaloid
class. Its chemical structure is characterized by a tetracyclic core, featuring an indole nucleus
fused to a quinolizidine moiety.
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Chemical Structure of Hirsuteine

Systematic IUPAC Name: Methyl (2E)-2-[(2S,3R,12bR)-3-ethenyl-1,2,3,4,6,7,12,12b-
octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate[1]

Stereochemistry: The molecule possesses specific stereocenters that are crucial for its
biological activity. The designated stereochemistry is (2S,3R,12bR).

Table 1: Chemical Identification of Hirsuteine

Identifier Value

Molecular Formula C22H26N203[1][2]
Molecular Weight 366.461 g/mol [1]
CAS Number 35467-43-7

Physicochemical Properties

The physicochemical properties of Hirsuteine are essential for understanding its behavior in
biological systems and for the development of analytical methods and formulations.

Table 2: Physicochemical Properties of Hirsuteine

Property Value Reference
Physical State Solid [3]
Solubility Soluble in DMSO (100 mg/mL)  [3][4][5]
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Note: Experimental data for melting point and boiling point are not readily available. For the
related compound Hirsutine, the melting point is 101 °C and the predicted boiling point is 531.7
+50.0 °C.[6]

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and identification of
Hirsuteine.

Note: Specific experimental spectral data (*H-NMR, 3C-NMR, IR, UV-Vis) for Hirsuteine are
not consistently reported in publicly available literature. The following sections describe the
expected spectral characteristics based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H-NMR: The proton NMR spectrum is expected to be complex, showing signals
corresponding to the aromatic protons of the indole ring, olefinic protons of the ethenyl and
methoxyacrylate groups, and a number of aliphatic protons in the quinolizidine ring system.

e 1BC-NMR: The carbon-13 NMR spectrum would display signals for all 22 carbon atoms,
including those of the indole ring, the quinolizidine skeleton, the ethenyl group, and the
methoxyacrylate side chain.

Infrared (IR) Spectroscopy

The IR spectrum of Hirsuteine is anticipated to show characteristic absorption bands for its
functional groups, including:

N-H stretching of the indole ring.

C=0 stretching of the ester group.

C=C stretching of the aromatic and olefinic groups.

C-0O stretching of the ester and methoxy groups.

C-N stretching of the amine.
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Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Hirsuteine is expected to exhibit absorption maxima characteristic of
the indole chromophore and the conjugated methoxyacrylate system.

Biological Activity and Signaling Pathways

Hirsuteine has been shown to exert a range of biological effects, particularly in the context of
cancer. It modulates several key signaling pathways involved in cell proliferation, survival, and
apoptosis.

ROCK1/PTEN/PI3K/IGSK3p Pathway

Hirsuteine has been demonstrated to induce apoptosis in cancer cells by modulating the
ROCK1/PTEN/PI3K/GSK3[ pathway. This signaling cascade plays a crucial role in cell growth
and survival.
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Hirsuteine's modulation of the ROCK1/PTEN/PI3K/GSK3[3 pathway.

SPHK1/S1P/IS1PR1 and BCR-ABLI/PI3K/Akt Pathways

In chronic myeloid leukemia cells, Hirsuteine has been shown to inhibit the
SPHK1/S1P/S1PR1 and BCR-ABL/PI3K/Akt signaling pathways, leading to growth inhibition
and apoptosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hirsuteine
https://www.medchemexpress.com/hirsuteine.html
https://www.lifeasible.com/p/10157/hirsuteine/
https://aobious.com/aobious/ultra-pure-pharmacological-standard/3872-hirsuteine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9622316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9622316/
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

